Cas no 2580092-30-2 (tert-butyl (3S)-5-amino-3-hydroxypentanoate)

• Product Name: tert-butyl (3S)-5-amino-3-hydroxypentanoate
• CAS No: 2580092-30-2
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6030218
• PubChem ID: 165887573
• Update Time: 2025-06-10

tert-butyl (3S)-5-amino-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-5-amino-3-hydroxypentanoate
• 2580092-30-2
• EN300-27730558

• Inchi： 1S/C9H19NO3/c1-9(2,3)13-8(12)6-7(11)4-5-10/h7,11H,4-6,10H2,1-3H3/t7-/m0/s1
• InChI Key： ZVJGAYIMSVTBLV-ZETCQYMHSA-N
• SMILES： O(C(C[C@H](CCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl (3S)-5-amino-3-hydroxypentanoate

Introduction to tert-butyl (3S)-5-amino-3-hydroxypentanoate (CAS No. 2580092-30-2)

tert-butyl (3S)-5-amino-3-hydroxypentanoate, with the CAS number 2580092-30-2, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and is characterized by its unique structural features, including a tert-butyl ester group and a chiral center at the third carbon position. These properties make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those involved in the development of new drugs.

The chemical structure of tert-butyl (3S)-5-amino-3-hydroxypentanoate consists of a five-carbon chain with an amino group and a hydroxyl group attached to the third carbon, which is also the chiral center. The tert-butyl ester group at the carboxylic acid terminus provides stability and solubility characteristics that are beneficial for synthetic processes. The chiral nature of this compound is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties.

In recent years, there has been a growing interest in the use of chiral compounds like tert-butyl (3S)-5-amino-3-hydroxypentanoate for the development of enantiomerically pure drugs. Enantiomeric purity is essential in pharmaceuticals because one enantiomer may be therapeutically active while the other may be inactive or even harmful. This compound can be synthesized through various methods, including asymmetric synthesis and enzymatic resolution, which are both well-established techniques in organic chemistry.

The synthesis of tert-butyl (3S)-5-amino-3-hydroxypentanoate typically involves several steps. One common approach is to start with a commercially available chiral starting material, such as L-valine or L-leucine, and then perform a series of transformations to introduce the desired functional groups. For example, L-valine can be protected at the amino group, followed by reduction to form the alcohol, and then esterification to form the tert-butyl ester. The resulting compound can then be further modified to achieve the desired chirality and functional group arrangement.

The biological activity of tert-butyl (3S)-5-amino-3-hydroxypentanoate has been explored in several studies. Research has shown that this compound can act as a prodrug or an intermediate in the synthesis of other bioactive molecules. For instance, it has been used as a precursor in the development of inhibitors for specific enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC). These enzymes are important targets in the treatment of metabolic disorders and cancer.

In addition to its role as an intermediate, tert-butyl (3S)-5-amino-3-hydroxypentanoate has also been investigated for its potential therapeutic applications. Studies have demonstrated that it can modulate various biological processes, including cell signaling pathways and gene expression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This property makes it a promising candidate for the development of anti-inflammatory drugs.

The stability and solubility properties of tert-butyl (3S)-5-amino-3-hydroxypentanoate are also important considerations in its pharmaceutical applications. The tert-butyl ester group provides enhanced stability compared to free carboxylic acids, which can be beneficial during storage and transportation. Additionally, the hydrophilic nature of the hydroxyl group improves solubility in aqueous environments, making it suitable for formulation into various dosage forms.

In conclusion, tert-butyl (3S)-5-amino-3-hydroxypentanoate (CAS No. 2580092-30-2) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including chirality and functional groups, make it an ideal intermediate for the synthesis of biologically active molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutic agents.